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Tianeptine-d12 Tianeptine-d12
Brand Name: Vulcanchem
CAS No.: 1189870-26-5
VCID: VC0021476
InChI: InChI=1S/C21H25ClN2O4S/c1-24-18-9-6-5-8-16(18)21(23-13-7-3-2-4-10-20(25)26)17-12-11-15(22)14-19(17)29(24,27)28/h5-6,8-9,11-12,14,21,23H,2-4,7,10,13H2,1H3,(H,25,26)/i2D2,3D2,4D2,7D2,10D2,13D2
SMILES: CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCCCC(=O)O
Molecular Formula: C21H25ClN2O4S
Molecular Weight: 449.024

Tianeptine-d12

CAS No.: 1189870-26-5

Reference Standards

VCID: VC0021476

Molecular Formula: C21H25ClN2O4S

Molecular Weight: 449.024

Tianeptine-d12 - 1189870-26-5

CAS No. 1189870-26-5
Product Name Tianeptine-d12
Molecular Formula C21H25ClN2O4S
Molecular Weight 449.024
IUPAC Name 7-[(3-chloro-6-methyl-5,5-dioxo-11H-benzo[c][2,1]benzothiazepin-11-yl)amino]-2,2,3,3,4,4,5,5,6,6,7,7-dodecadeuterioheptanoic acid
Standard InChI InChI=1S/C21H25ClN2O4S/c1-24-18-9-6-5-8-16(18)21(23-13-7-3-2-4-10-20(25)26)17-12-11-15(22)14-19(17)29(24,27)28/h5-6,8-9,11-12,14,21,23H,2-4,7,10,13H2,1H3,(H,25,26)/i2D2,3D2,4D2,7D2,10D2,13D2
Standard InChIKey JICJBGPOMZQUBB-WUQUEXLQSA-N
SMILES CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCCCC(=O)O
Synonyms 7-[(3-Chloro-6,11-dihydro-6-methyldibenzo[c,f][1,2]thiazepin-11-yl)amino]heptanoic Acid-d12 S,S-Dioxide; (+/-)-7-[(3-Chloro-6,11-dihydro-6-methyldibenzo[c,f][1,2]_x000B_thiazepin-11-yl)amino]heptanoic Acid-d12 S,S-Dioxide; Coaxil-d12;
PubChem Compound 46783083
Last Modified Nov 11 2021
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